N-cyclooctyl-N'-(2-methoxy-5-methylphenyl)urea

• IUPAC Name: 1-cyclooctyl-3-(2-methoxy-5-methylphenyl)urea
• InChI: InChI=1S/C17H26N2O2/c1-13-10-11-16(21-2)15(12-13)19-17(20)18-14-8-6-4-3-5-7-9-14/h10-12,14H,3-9H2,1-2H3,(H2,18,19,20)
• InChI Key: AMMBYBVLFCBIAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2CCCCCCC2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclooctyl-N'-(2-methoxy-5-methylphenyl)urea, commonly known as CMU, is a synthetic compound that belongs to the class of urea derivatives. It has been extensively studied for its potential use in the field of neuroscience and pharmacology. CMU is a non-narcotic drug that has been shown to possess analgesic properties, making it a promising candidate for the development of new pain management therapies.

Mechanism of Action

The exact mechanism of action of CMU is not fully understood. However, it is believed to act as a selective antagonist of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including pain perception, addiction, and mood regulation. By blocking the sigma-1 receptor, CMU may modulate these processes, leading to its analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
CMU has been shown to possess analgesic properties in animal models. It has also been shown to reduce drug-seeking behavior in animal models of addiction. CMU has been shown to have a low toxicity profile, making it a promising candidate for the development of new pain management and addiction therapies.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMU in lab experiments is its low toxicity profile. This makes it a safer alternative to other analgesic and anti-addictive drugs. However, one limitation of using CMU in lab experiments is its limited solubility in water. This can make it challenging to administer the drug to animals in a consistent and controlled manner.

Future Directions

There are several future directions for the study of CMU. One area of research is the development of new pain management therapies based on CMU. Another area of research is the development of new addiction therapies based on CMU. Additionally, further research is needed to fully understand the mechanism of action of CMU and its potential uses in other areas of medicine.
In conclusion, CMU is a synthetic compound that has been extensively studied for its potential use in the field of neuroscience and pharmacology. It possesses analgesic and anti-addictive properties, making it a promising candidate for the development of new pain management and addiction therapies. Further research is needed to fully understand the mechanism of action of CMU and its potential uses in other areas of medicine.

Scientific Research Applications

CMU has been extensively studied for its potential use in the field of neuroscience and pharmacology. It has been shown to possess analgesic properties, making it a promising candidate for the development of new pain management therapies. CMU has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.